Cas no 2228815-13-0 (1-(2-chloro-1,3-thiazol-5-yl)propan-2-ol)

• Product Name: 1-(2-chloro-1,3-thiazol-5-yl)propan-2-ol
• CAS No: 2228815-13-0
• MF: C₆H₈ClNOS
• MW: 177.651819229126
• CID: 6334141
• PubChem ID: 133055230
• Update Time: 2025-06-15

1-(2-chloro-1,3-thiazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-1,3-thiazol-5-yl)propan-2-ol
• 2228815-13-0
• 1-(2-Chlorothiazol-5-yl)propan-2-ol
• EN300-1994398

• Inchi： 1S/C6H8ClNOS/c1-4(9)2-5-3-8-6(7)10-5/h3-4,9H,2H2,1H3
• InChI Key： DTHYECKJLDYLCC-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CC(C)O)S1

Computed Properties

• Exact Mass: 177.0015127g/mol
• Monoisotopic Mass: 177.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(2-chloro-1,3-thiazol-5-yl)propan-2-ol

Recent Advances in the Study of 1-(2-chloro-1,3-thiazol-5-yl)propan-2-ol (CAS: 2228815-13-0): A Comprehensive Research Brief

1-(2-chloro-1,3-thiazol-5-yl)propan-2-ol (CAS: 2228815-13-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 1-(2-chloro-1,3-thiazol-5-yl)propan-2-ol as a key intermediate in the synthesis of novel insecticides and pharmaceuticals. Its unique structural features, including the chloro-thiazole moiety, make it a valuable scaffold for designing compounds with enhanced bioactivity. Researchers have explored its utility in the development of neonicotinoid-like insecticides, which target the nicotinic acetylcholine receptors in pests, offering a promising alternative to traditional pest control methods.

In the pharmaceutical domain, 1-(2-chloro-1,3-thiazol-5-yl)propan-2-ol has been investigated for its potential as a precursor in the synthesis of antiviral and antibacterial agents. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of inhibitors targeting viral proteases, showcasing its versatility in drug design. The compound's ability to undergo various chemical modifications further enhances its applicability in creating diverse bioactive molecules.

From a synthetic chemistry perspective, advancements in the efficient and scalable production of 1-(2-chloro-1,3-thiazol-5-yl)propan-2-ol have been reported. Researchers have developed novel catalytic methods to improve yield and purity, addressing previous challenges in its large-scale synthesis. These innovations are critical for ensuring the compound's availability for further research and commercial applications.

In conclusion, 1-(2-chloro-1,3-thiazol-5-yl)propan-2-ol (CAS: 2228815-13-0) represents a promising compound with wide-ranging applications in both agrochemical and pharmaceutical industries. Ongoing research continues to uncover its potential, paving the way for new discoveries and innovations. This brief underscores the importance of further exploration to fully harness its capabilities and translate findings into practical solutions.